N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)-N-(2-morpholinoethyl)propanamide hydrochloride

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)sulfonyl-N-(2-morpholin-4-ylethyl)propanamide;hydrochloride
• InChI: InChI=1S/C22H23F2N3O4S2.ClH/c23-16-1-4-18(5-2-16)33(29,30)14-7-21(28)27(9-8-26-10-12-31-13-11-26)22-25-19-6-3-17(24)15-20(19)32-22;/h1-6,15H,7-14H2;1H
• InChI Key: IHBPIOLCEHQLOY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN(C2=NC3=C(S2)C=C(C=C3)F)C(=O)CCS(=O)(=O)C4=CC=C(C=C4)F.Cl
• Molecular Formula: C22H24ClF2N3O4S2
• Molecular Weight: 532.0 g/mol
• CAS No.: 1216477-48-3

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)-N-(2-morpholinoethyl)propanamide hydrochloride is a useful research compound. Its molecular formula is C22H24ClF2N3O4S2 and its molecular weight is 532.02. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Sulfonamides and carbamates derived from 3-fluoro-4-morpholinoaniline have shown significant antimicrobial potency, including against bacteria and fungi, with some compounds exhibiting promising activity in the MIC range of 6.25–25.0 µg/mL. Molecular docking studies suggest good binding affinities at active enzyme sites (Janakiramudu et al., 2017).

Synthesis and Characterization

• N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide was synthesized and characterized, providing foundational knowledge for future studies on similar compounds (Manolov et al., 2021).

Antifungal and Antimicrobial Efficacy

• Some synthesized fluorinated benzothiazolo imidazole compounds have shown promising antimycobacterial activity, highlighting the potential of similar molecular frameworks in combating microbial infections (Sathe et al., 2011).

Synthesis of Linezolid-like Molecules

• Linezolid-like molecules synthesized from 3-Fluoro-4-(morpholin-4-yl)aniline exhibited significant antimicrobial activity, including against antitubercular targets (Başoğlu et al., 2012).

Anti-Microbial Screening

• Synthesis of fluoro-substituted sulphonamide benzothiazole and thiazole compounds for anti-microbial screening has been conducted, indicating the potential of such compounds in pharmacology (Jagtap et al., 2010).

Carbonic Anhydrase Inhibitors

• Thioureido-substituted sulfonamides, some incorporating morpholine, have shown inhibitory properties against carbonic anhydrase isozymes, with potential implications in glaucoma treatment (Mincione et al., 2005).